Cas no 81624-53-5 (1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]-)

1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]- structure
81624-53-5 structure
Product Name:1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]-
CAS No:81624-53-5
MF:C38H40N10
MW:636.791206359863
CID:730343
PubChem ID:335973
Update Time:2025-04-19

1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N1,N2,N2-tetrakis[(1-methyl-1H-benzimidazol-2-yl)methyl]-
    • N,N,N',N'-tetrakis[(1-methylbenzimidazol-2-yl)methyl]ethane-1,2-diamine
    • NSC-348883
    • SCHEMBL11995138
    • 81624-53-5
    • NSC348883
    • DTXSID30319637
    • Inchi: 1S/C38H40N10/c1-43-31-17-9-5-13-27(31)39-35(43)23-47(24-36-40-28-14-6-10-18-32(28)44(36)2)21-22-48(25-37-41-29-15-7-11-19-33(29)45(37)3)26-38-42-30-16-8-12-20-34(30)46(38)4/h5-20H,21-26H2,1-4H3
    • InChI Key: LZYCQMATHABWFM-UHFFFAOYSA-N
    • SMILES: N(CC1=NC2C=CC=CC=2N1C)(CC1=NC2C=CC=CC=2N1C)CCN(CC1=NC2C=CC=CC=2N1C)CC1=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 636.344
  • Monoisotopic Mass: 636.344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 11
  • Complexity: 891
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 882.8°C at 760 mmHg
  • Flash Point: 487.7°C
  • Refractive Index: 1.705
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